Cas no 1006333-18-1 (2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile)
1006333-18-1 structure
Product Name:2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile
CAS No:1006333-18-1
MF:C7H9N3
MW:135.166460752487
MDL:MFCD06739344
CID:3056970
PubChem ID:19576702
Update Time:2025-04-21
2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile
- 2-METHYL-3-(PYRAZOL-1-YL)PROPANENITRILE
- 2-methyl-3-pyrazol-1-ylpropanenitrile
- 2-Methyl-3-pyrazol-1-yl-propionitrile
- AKOS000312681
- BBL040435
- 1006333-18-1
- CS-0272233
- STK350462
- EN300-230391
-
- MDL： MFCD06739344
- Inchi： 1S/C7H9N3/c1-7(5-8)6-10-4-2-3-9-10/h2-4,7H,6H2,1H3
- InChI Key： YABQNVUEYPPHEH-UHFFFAOYSA-N
- SMILES： N1(C=CC=N1)CC(C#N)C
Computed Properties
- Exact Mass: 135.079647300Da
- Monoisotopic Mass: 135.079647300Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 41.6Ų
2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025482-250mg |
2-Methyl-3-pyrazol-1-yl-propionitrile |
1006333-18-1 | 250mg |
￡144.00 | 2022-03-01 | ||
| Fluorochem | 025482-1g |
2-Methyl-3-pyrazol-1-yl-propionitrile |
1006333-18-1 | 1g |
￡287.00 | 2022-03-01 | ||
| Fluorochem | 025482-5g |
2-Methyl-3-pyrazol-1-yl-propionitrile |
1006333-18-1 | 5g |
￡782.00 | 2022-03-01 | ||
| Chemenu | CM483523-1g |
2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile |
1006333-18-1 | 97% | 1g |
$629 | 2022-06-14 | |
| Enamine | EN300-230391-0.05g |
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile |
1006333-18-1 | 95% | 0.05g |
$89.0 | 2024-06-20 | |
| Enamine | EN300-230391-0.1g |
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile |
1006333-18-1 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-230391-0.25g |
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile |
1006333-18-1 | 95% | 0.25g |
$189.0 | 2024-06-20 | |
| Enamine | EN300-230391-0.5g |
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile |
1006333-18-1 | 95% | 0.5g |
$297.0 | 2024-06-20 | |
| Enamine | EN300-230391-1.0g |
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile |
1006333-18-1 | 95% | 1.0g |
$381.0 | 2024-06-20 | |
| Enamine | EN300-230391-2.5g |
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile |
1006333-18-1 | 95% | 2.5g |
$628.0 | 2024-06-20 |
2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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